molecular formula C8H8N2O2S B8459698 Methyl 1-methyl-4-(thiocyanato)-1H-pyrrole-2-carboxylate CAS No. 86186-82-5

Methyl 1-methyl-4-(thiocyanato)-1H-pyrrole-2-carboxylate

Cat. No.: B8459698
CAS No.: 86186-82-5
M. Wt: 196.23 g/mol
InChI Key: OZLSIUMIONSNJO-UHFFFAOYSA-N
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Description

Methyl 1-methyl-4-(thiocyanato)-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C8H8N2O2S and its molecular weight is 196.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

86186-82-5

Molecular Formula

C8H8N2O2S

Molecular Weight

196.23 g/mol

IUPAC Name

methyl 1-methyl-4-thiocyanatopyrrole-2-carboxylate

InChI

InChI=1S/C8H8N2O2S/c1-10-4-6(13-5-9)3-7(10)8(11)12-2/h3-4H,1-2H3

InChI Key

OZLSIUMIONSNJO-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=C1C(=O)OC)SC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium thiocyanate (6.44 g, 66 mmol) is suspended in 18 ml of methanol and cooled to -78° under nitrogen. A solution of 1.75 ml of bromine (33 mmol) in 10 ml methanol is added dropwise. The resulting light yellow suspension is stirred for an additional 5 minutes at -78° before 4.17 g (30 mmole) of 2-methoxycarbonyl-1-methylpyrrole in 5 ml methanol is added all at once. After stirring and gradual warming to room temperature, the reaction mixture is poured into 250 ml of ice water, stirred vigorously and filtered. The solid is washed with water, dissolved in methylene chloride, dried over anhydrous sodium sulfate, and concentrated in vacuo to give a white solid which after recrystallization from hexane-ethyl acetate gives 2.8 g of pure 4-cyanothio-2-methoxycarbonyl-1-methylpyrrole.
Name
Potassium thiocyanate
Quantity
6.44 g
Type
reactant
Reaction Step One
Quantity
1.75 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
4.17 g
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
250 mL
Type
reactant
Reaction Step Four
Quantity
18 mL
Type
solvent
Reaction Step Five

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